2-{5-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl}-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[5-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C23H17F3N4O3/c1-14-5-4-6-15(11-14)21-28-22(33-29-21)16-9-10-20(32)30(12-16)13-19(31)27-18-8-3-2-7-17(18)23(24,25)26/h2-12H,13H2,1H3,(H,27,31)
• InChI Key: BGORQZMCOMXPSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=CN(C(=O)C=C3)CC(=O)NC4=CC=CC=C4C(F)(F)F
• Molecular Formula: C23H17F3N4O3
• Molecular Weight: 454.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an oxadiazole ring, a pyridinone ring, and a trifluoromethylphenyl group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups in space. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis of the molecular structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its specific structure. Factors like its polarity, solubility, stability, and reactivity would all be influenced by the arrangement of its functional groups.

Scientific Research Applications

Antiviral Activity

Indole derivatives, such as STL108083, have been studied for their antiviral potential. . .

Metabolic Disorders and Diabetes

Indole compounds, including STL108083, may impact metabolic pathways. Given the link between indole derivatives and metabolic disorders, researchers could explore its potential in managing conditions like diabetes.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for drug molecules. Without specific studies on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity, toxicity, and other factors. Without specific information, it’s hard to provide a detailed safety profile.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. For example, oxadiazole derivatives are often studied for their potential as pharmaceuticals.